Cas no 130161-30-7 (diethyl 2-(thiazol-2-yl)malonate)
130161-30-7 structure
Product Name:diethyl 2-(thiazol-2-yl)malonate
CAS No:130161-30-7
MF:C10H13NO4S
MW:243.27952170372
CID:3036183
PubChem ID:14782744
Update Time:2025-04-21
diethyl 2-(thiazol-2-yl)malonate Chemical and Physical Properties
Names and Identifiers
-
- diethyl 2-(thiazol-2-yl)malonate
- 130161-30-7
- SCHEMBL8429804
- DB-141650
-
- Inchi: 1S/C10H13NO4S/c1-3-14-9(12)7(10(13)15-4-2)8-11-5-6-16-8/h5-7H,3-4H2,1-2H3
- InChI Key: XTFOCBBOMOZTTI-UHFFFAOYSA-N
- SMILES: S1C=CN=C1C(C(=O)OCC)C(=O)OCC
Computed Properties
- Exact Mass: 243.05700
- Monoisotopic Mass: 243.05652907Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 93.7Ų
Experimental Properties
- PSA: 93.73000
- LogP: 1.35290
diethyl 2-(thiazol-2-yl)malonate Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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